Cas no 2168864-95-5 (4-(2-methylphenyl)bicyclo2.1.1hexane-1-carboxylic acid)

• Product Name: 4-(2-methylphenyl)bicyclo2.1.1hexane-1-carboxylic acid
• CAS No: 2168864-95-5
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 6615238
• PubChem ID: 164663859
• Update Time: 2025-06-29

4-(2-methylphenyl)bicyclo2.1.1hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylphenyl)bicyclo2.1.1hexane-1-carboxylic acid
• 4-(2-methylphenyl)bicyclo[2.1.1]hexane-1-carboxylic acid
• EN300-1572784
• 2168864-95-5

• Inchi： 1S/C14H16O2/c1-10-4-2-3-5-11(10)13-6-7-14(8-13,9-13)12(15)16/h2-5H,6-9H2,1H3,(H,15,16)
• InChI Key： DNZMQAOQNGXCRM-UHFFFAOYSA-N
• SMILES： OC(C12CCC(C3C=CC=CC=3C)(C1)C2)=O

Computed Properties

• Exact Mass: 216.115029749g/mol
• Monoisotopic Mass: 216.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(2-methylphenyl)bicyclo2.1.1hexane-1-carboxylic acid

4-(2-Methylphenyl)bicyclo[2.1.1]hexane-1-carboxylic Acid: A Comprehensive Overview

The compound 4-(2-methylphenyl)bicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2168864-95-5) is a unique bicyclic compound with significant potential in various fields of chemistry and materials science. This compound, characterized by its rigid bicyclo[2.1.1]hexane framework, has garnered attention due to its structural versatility and functional group diversity.

Recent studies have highlighted the importance of bicyclic compounds like 4-(2-methylphenyl)bicyclo[2.1.1]hexane-1-carboxylic acid in drug design and development. The bicyclo[2.1.1]hexane system, a type of norbornene derivative, is known for its stability and rigidity, making it an ideal scaffold for constructing bioactive molecules. Researchers have explored the synthesis of this compound through various methods, including ring-closing metathesis and directed metallation strategies, which have improved the efficiency and scalability of its production.

The carboxylic acid functionality in 4-(2-methylphenyl)bicyclo[2.1.1]hexane-1-carboxylic acid adds another layer of utility to this compound. This functional group allows for further chemical modifications, such as esterification or amidation, enabling the creation of derivatives with tailored properties. For instance, the conversion of the carboxylic acid into an ester has been shown to enhance the solubility and bioavailability of the compound in pharmaceutical applications.

Moreover, the presence of a 2-methylphenyl group introduces electronic and steric effects that can influence the compound's reactivity and interactions with biological systems. Recent research has focused on leveraging these properties to develop novel materials for optoelectronic devices and sensors. The combination of the rigid bicyclic framework and the aromatic substituent provides a platform for designing molecules with specific optical and electronic characteristics.

In terms of synthesis, 4-(2-methylphenyl)bicyclo[2.1.1]hexane-1-carboxylic acid can be prepared via a variety of routes, including Grignard reactions, Friedel-Crafts alkylation, and transition metal-catalyzed coupling reactions. These methods have been optimized to achieve high yields and selectivity, ensuring that the compound can be produced on a larger scale for industrial applications.

The physical properties of this compound are also worth noting. Its melting point, boiling point, and solubility characteristics make it suitable for use in both organic synthesis and polymer chemistry applications. Additionally, its thermal stability has been tested under various conditions, revealing its potential as a building block in high-performance materials.

Looking ahead, 4-(2-methylphenyl)bicyclo[2.1.1]hexane-1-carboxylic acid holds promise in several emerging areas of research, including green chemistry and sustainable materials development. Its ability to undergo selective transformations without generating harmful byproducts aligns with current trends toward environmentally friendly chemical processes.

In conclusion, 4-(2-methylphenyl)bicyclo[2.1.1]hexane-1-carboxylic acid is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and functionalization techniques, positions it as a valuable tool in modern chemical research.